Cas no 339015-05-3 (3,5-Thiomorpholinedione, 4-(2,4-dichloro-5-methoxyphenyl)-)

• Product Name: 3,5-Thiomorpholinedione, 4-(2,4-dichloro-5-methoxyphenyl)-
• CAS No: 339015-05-3
• MF: C₁₁H₉Cl₂NO₃S
• MW: 306.165059804916
• MDL: MFCD00975358
• CID: 3943696
• PubChem ID: 1484185
• Update Time: 2025-04-22

3,5-Thiomorpholinedione, 4-(2,4-dichloro-5-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Thiomorpholinedione, 4-(2,4-dichloro-5-methoxyphenyl)-
• 4-(2,4-DICHLORO-5-METHOXYPHENYL)-3,5-THIOMORPHOLINEDIONE
• 4-(2,4-dichloro-5-methoxyphenyl)thiomorpholine-3,5-dione
• SCHEMBL8298449
• 339015-05-3
• MFCD00975358
• HMS1366H16
• Bionet2_000874
• 7L-348S
• Oprea1_704337
• AKOS005098427

• MDL： MFCD00975358
• Inchi： 1S/C11H9Cl2NO3S/c1-17-9-3-8(6(12)2-7(9)13)14-10(15)4-18-5-11(14)16/h2-3H,4-5H2,1H3
• InChI Key： AATVELSJCRKWFC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1N1C(CSCC1=O)=O)OC)Cl

Computed Properties

• Exact Mass: 304.9680197Da
• Monoisotopic Mass: 304.9680197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.9Ų